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Compound of Interest

Methyl 7-aminoheptanoate
Compound Name:
hydrochloride

Cat. No.: B142789

For researchers and professionals in drug development and chemical synthesis, the
unambiguous characterization of small molecules is a cornerstone of scientific rigor. This guide
provides an in-depth analysis of the spectral data for Methyl 7-aminoheptanoate
hydrochloride, a versatile building block in various synthetic applications. In the spirit of robust
scientific practice, we will not only delve into the expected spectral features of this compound
but also compare it with structurally similar alternatives to highlight the nuances of spectral
interpretation. This guide is designed to be a practical resource, blending theoretical principles
with the experiential insights of a seasoned application scientist.

Introduction: The Importance of w-Amino Acid
Esters

Methyl 7-aminoheptanoate hydrochloride belongs to the class of w-amino acid esters, which
are valuable bifunctional molecules. The presence of a terminal amino group and a methyl
ester allows for orthogonal chemical modifications, making them ideal linkers in drug-conjugate
chemistry, building blocks for polyamides, and precursors in the synthesis of complex organic
molecules. The hydrochloride salt form enhances the stability and solubility of the otherwise
basic amino ester.

Accurate spectral characterization is paramount to confirm the identity, purity, and structural
integrity of such compounds before their use in downstream applications. This guide will focus
on the three most common and powerful analytical techniques for small molecule
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characterization: Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR)
Spectroscopy, and Mass Spectrometry (MS).

Molecular Structure and its Spectral Implications

To understand the spectral data, we must first consider the molecular structure of Methyl 7-
aminoheptanoate hydrochloride and its comparators.

Methyl 8-aminooctanoate hydrochloride

H3N+-(CH2)7-COOCHs Cl-

Methyl 6-aminohexanoate hydrochloride

H3N+-(CH2)s-COOCH3 Cl-

Methyl 7-aminoheptanoate hydrochloride

H3N*-(CHz2)e-COOCHs CI~
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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